Cas no 861839-93-2 (tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate)
tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate
-
- Inchi: 1S/C14H20BrNO2/c1-10(16-13(17)18-14(2,3)4)8-11-6-5-7-12(15)9-11/h5-7,9-10H,8H2,1-4H3,(H,16,17)
- InChI Key: FTHLXGDBXPWRNP-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC(C)CC1=CC=CC(Br)=C1
tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28292783-0.05g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-28292783-0.1g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-28292783-0.25g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-28292783-0.5g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28292783-1.0g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28292783-2.5g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-28292783-5.0g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 | |
| Enamine | EN300-28292783-10.0g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 95.0% | 10.0g |
$3007.0 | 2025-03-19 | |
| Enamine | EN300-28292783-1g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 1g |
$699.0 | 2023-09-08 | ||
| Enamine | EN300-28292783-5g |
tert-butyl N-[1-(3-bromophenyl)propan-2-yl]carbamate |
861839-93-2 | 5g |
$2028.0 | 2023-09-08 |
tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate
Recent Advances in the Study of tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate (CAS: 861839-93-2)
The compound tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate (CAS: 861839-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromophenyl and carbamate functional groups, serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.
One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The study highlighted the compound's versatility as a building block for the development of novel therapeutic agents.
Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed a novel synthetic route for the production of tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate with improved yield and purity. The patented method utilizes a catalytic system that minimizes byproduct formation, making it more environmentally friendly and cost-effective for large-scale production. This development is expected to facilitate further research and commercialization of related compounds.
In addition to its synthetic utility, tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate has also been investigated for its potential as a probe in chemical biology studies. A 2024 paper in ACS Chemical Biology described the use of this compound as a fluorescent tag for tracking protein interactions in live cells. The researchers demonstrated that the bromophenyl moiety could be selectively modified to introduce fluorophores, enabling real-time visualization of molecular processes.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent preclinical studies have identified issues related to metabolic stability and bioavailability, which are currently being addressed through structural modifications and formulation strategies. Ongoing research aims to balance potency with drug-like properties to advance these compounds into clinical trials.
In conclusion, tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate (CAS: 861839-93-2) continues to be a valuable tool in medicinal chemistry and drug discovery. Its applications span from kinase inhibitor development to chemical biology probes, with recent advancements in synthesis and functionalization opening new avenues for research. Future studies will likely focus on addressing current limitations and expanding its therapeutic potential.
861839-93-2 (tert-butyl N-1-(3-bromophenyl)propan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)